Cas no 1628741-91-2 (SSTR5 antagonist 1)

• Product Name: SSTR5 antagonist 1
• CAS No: 1628741-91-2
• MF: C₂₈H₃₄FN₃O₅
• MW: 511.585071086884
• CID: 4742674
• PubChem ID: 90423921
• Update Time: 2025-10-23

SSTR5 antagonist 1 Chemical and Physical Properties

Names and Identifiers

• SSTR5 antagonist 1
• BDBM50268222
• J3.648.263J
• 1-(2-((2,6-Diethoxy-4'-fluorobiphenyl-4-yl)methyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-en-7-yl)piperidine-4-carboxylic acid
• 1-[2-[(2,6-Diethoxy-4'-fluoro-1,1'-biphenyl-4-yl)methyl]-2,6-diaza-5-oxaspiro[3.4]octa-6-ene-7-yl]piperidine-4-carboxylic acid
• 1-[2-[[3,5-diethoxy-4-(4-fluorophenyl)phenyl]methyl]-5-oxa-2,6-diazaspiro[3.4]oct-6-en-7-yl]piperidine-4-carboxylic acid
• HY-102037
• DA-78026
• MS-29496
• CS-0022831
• 1628741-91-2
• AKOS040739124
• G16547
• CHEMBL4063587
• UQRAIIGEZLINAT-UHFFFAOYSA-N
• SCHEMBL16056415
• SSTR5 antagonists 1

• Inchi： 1S/C28H34FN3O5/c1-3-35-23-13-19(14-24(36-4-2)26(23)20-5-7-22(29)8-6-20)16-31-17-28(18-31)15-25(30-37-28)32-11-9-21(10-12-32)27(33)34/h5-8,13-14,21H,3-4,9-12,15-18H2,1-2H3,(H,33,34)
• InChI Key： UQRAIIGEZLINAT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=C(C=C1OCC)CN1CC2(CC(=NO2)N2CCC(C(=O)O)CC2)C1)OCC

Computed Properties

• Exact Mass: 511.24824936g/mol
• Monoisotopic Mass: 511.24824936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8

SSTR5 antagonist 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on SSTR5 antagonist 1

SSTR5 Antagonist 1 (CAS No. 1628741-91-2): A Promising Compound in the Field of Peptide Receptor Research

SSTR5 antagonist 1 (CAS No. 1628741-91-2) is a novel compound that has garnered significant attention in the field of peptide receptor research, particularly for its potential applications in neuroendocrinology and oncology. This compound, a specific antagonist of the somatostatin receptor subtype 5 (SSTR5), has shown promising results in preclinical studies, highlighting its potential therapeutic value.

The somatostatin receptors (SSTRs) are a family of G protein-coupled receptors (GPCRs) that play crucial roles in various physiological processes, including the regulation of hormone secretion, neurotransmission, and cell growth. SSTR5, one of the five subtypes of SSTRs, is highly expressed in the central nervous system and certain endocrine tumors. The development of selective antagonists like SSTR5 antagonist 1 is essential for understanding the specific functions of SSTR5 and for exploring its therapeutic potential.

Recent studies have demonstrated that SSTR5 antagonist 1 effectively blocks the binding of somatostatin to SSTR5, leading to a range of biological effects. In vitro experiments have shown that this compound can modulate intracellular signaling pathways, such as the inhibition of adenylyl cyclase activity and the activation of mitogen-activated protein kinases (MAPKs). These findings suggest that SSTR5 antagonist 1 may have significant implications for the treatment of diseases characterized by dysregulated SSTR5 activity.

In the context of neuroendocrinology, SSTR5 antagonist 1 has been investigated for its potential to modulate hormone secretion. Somatostatin is a key regulator of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) secretion. By antagonizing SSTR5, this compound can potentially influence these hormonal pathways, offering new therapeutic strategies for conditions such as acromegaly and gigantism. Preclinical studies have shown that SSTR5 antagonist 1 can reduce GH secretion in animal models, providing a strong rationale for further clinical investigation.

In oncology, the expression of SSTR5 has been observed in various types of tumors, including neuroendocrine tumors (NETs). These tumors often overexpress somatostatin receptors, making them attractive targets for receptor-targeted therapies. SSTR5 antagonist 1 has shown promise in inhibiting tumor growth and proliferation in preclinical models. For instance, studies have demonstrated that this compound can reduce tumor size and inhibit angiogenesis in xenograft models of NETs. These findings suggest that SSTR5 antagonist 1 could be a valuable addition to the arsenal of targeted therapies for NETs and other cancers.

The pharmacokinetic properties of SSTR5 antagonist 1 have also been extensively studied. This compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential characteristics for a potential therapeutic agent. Additionally, preclinical safety assessments have indicated that SSTR5 antagonist 1 is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The development of SSTR5 antagonist 1 is part of a broader effort to advance our understanding of somatostatin receptor biology and to develop novel therapeutic strategies. Ongoing research aims to further elucidate the mechanisms by which this compound exerts its effects and to optimize its pharmacological properties for clinical use. Clinical trials are currently underway to evaluate the safety and efficacy of SSTR5 antagonist 1 in human subjects.

In conclusion, SSTR5 antagonist 1 (CAS No. 1628741-91-2) represents a significant advancement in the field of peptide receptor research. Its unique properties as a selective SSTR5 antagonist make it a promising candidate for the treatment of various diseases involving dysregulated SSTR5 activity. As research continues to progress, it is anticipated that this compound will play an increasingly important role in both basic science and clinical applications.